N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-4-ethoxybenzenesulfonamide

• Molecular Formula: C23H21NO5S
• Molecular Weight: 423.5 g/mol
• IUPAC Name: N-(3-acetyl-2-methylbenzo[g][1]benzofuran-5-yl)-4-ethoxybenzenesulfonamide
• InChI: InChI=1S/C23H21NO5S/c1-4-28-16-9-11-17(12-10-16)30(26,27)24-21-13-20-22(14(2)25)15(3)29-23(20)19-8-6-5-7-18(19)21/h5-13,24H,4H2,1-3H3
• InChI Key: JCKLKAUKMOHAPS-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C4=CC=CC=C42)OC(=C3C(=O)C)C

Description

N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-4-ethoxybenzenesulfonamide, also known as AMF-26, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-4-ethoxybenzenesulfonamide is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes that degrade extracellular matrix proteins and are involved in cancer cell invasion and metastasis. N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-4-ethoxybenzenesulfonamide has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of inflammatory mediators. In addition, N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-4-ethoxybenzenesulfonamide has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-4-ethoxybenzenesulfonamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and protect neurons from oxidative stress and apoptosis. In addition, N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-4-ethoxybenzenesulfonamide has been shown to regulate the expression of various genes involved in oxidative stress, inflammation, and apoptosis.

Advantages and Limitations for Lab Experiments

N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-4-ethoxybenzenesulfonamide has several advantages for lab experiments, including its high purity, stability, and solubility. It can be easily synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied. However, there are some limitations to using N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-4-ethoxybenzenesulfonamide in lab experiments, including its high cost and limited availability.

Future Directions

There are several future directions for the study of N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-4-ethoxybenzenesulfonamide. One direction is to further investigate its potential applications in the treatment of cancer, inflammation, and neurodegenerative diseases. Another direction is to study its pharmacokinetics and toxicology in animal models and humans. In addition, further studies are needed to fully understand its mechanism of action and to optimize its synthesis method to reduce its cost and increase its availability.
Conclusion:
In conclusion, N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-4-ethoxybenzenesulfonamide is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. It has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied. N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-4-ethoxybenzenesulfonamide has several advantages for lab experiments, but there are also some limitations to using it. There are several future directions for the study of N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-4-ethoxybenzenesulfonamide, and further studies are needed to fully understand its potential applications and optimize its synthesis method.

Synthesis Methods

N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-4-ethoxybenzenesulfonamide has been synthesized using various methods, including the reaction of 3-acetyl-2-methylnaphtho[1,2-b]furan-5-carboxylic acid with 4-ethoxybenzenesulfonyl chloride in the presence of triethylamine. Another method involves the reaction of 3-acetyl-2-methylnaphtho[1,2-b]furan-5-carboxylic acid with 4-ethoxybenzenesulfonyl isocyanate in the presence of triethylamine. These methods have been optimized to achieve high yields of N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-4-ethoxybenzenesulfonamide with high purity.

Scientific Research Applications

N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-4-ethoxybenzenesulfonamide has been extensively studied for its potential applications in various fields. It has been studied for its anticancer properties, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo. N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-4-ethoxybenzenesulfonamide has also been studied for its anti-inflammatory properties, as it has been shown to reduce inflammation in animal models. In addition, N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-4-ethoxybenzenesulfonamide has been studied for its potential applications in the treatment of neurodegenerative diseases, as it has been shown to protect neurons from oxidative stress and apoptosis.